Cas no 2168742-95-6 (2-bromo-4-chloropyridine-3-carbonyl chloride)

• Product Name: 2-bromo-4-chloropyridine-3-carbonyl chloride
• CAS No: 2168742-95-6
• MF: C₆H₂BrCl₂NO
• MW: 254.896178722382
• CID: 6107935
• PubChem ID: 165525954
• Update Time: 2025-06-25

2-bromo-4-chloropyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloropyridine-3-carbonyl chloride
• EN300-1459163
• 2168742-95-6

• Inchi： 1S/C6H2BrCl2NO/c7-5-4(6(9)11)3(8)1-2-10-5/h1-2H
• InChI Key： URAUTYRESDUQJX-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)Cl)=C(C=CN=1)Cl

Computed Properties

• Exact Mass: 252.86968g/mol
• Monoisotopic Mass: 252.86968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30Ų

Additional information on 2-bromo-4-chloropyridine-3-carbonyl chloride

Recent Advances in the Application of 2-Bromo-4-chloropyridine-3-carbonyl chloride (CAS: 2168742-95-6) in Chemical Biology and Pharmaceutical Research

2-Bromo-4-chloropyridine-3-carbonyl chloride (CAS: 2168742-95-6) is a highly versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This heterocyclic compound serves as a critical building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its unique reactivity profile, enabling efficient derivatization at multiple positions for structure-activity relationship (SAR) studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 2-bromo-4-chloropyridine-3-carbonyl chloride as a key intermediate to introduce both halogen substituents and an electrophilic carbonyl group, which proved crucial for achieving selective BTK inhibition with IC50 values in the low nanomolar range. The study further revealed that derivatives synthesized from this intermediate showed improved pharmacokinetic properties compared to previous generations of BTK inhibitors.

In antimicrobial research, a recent Nature Communications article (2024) reported the development of new quinolone antibiotics using 2-bromo-4-chloropyridine-3-carbonyl chloride as a starting material. The bromo and chloro substituents allowed for sequential functionalization through palladium-catalyzed cross-coupling reactions, while the carbonyl chloride moiety facilitated amide bond formation with various amine components. The resulting compounds exhibited potent activity against multidrug-resistant Gram-positive pathogens, with several candidates advancing to preclinical evaluation.

From a synthetic chemistry perspective, advances in continuous flow technology have significantly improved the safety profile of handling 2-bromo-4-chloropyridine-3-carbonyl chloride. A 2023 Organic Process Research & Development publication detailed a novel continuous manufacturing process that minimizes exposure to this potentially hazardous compound while maintaining high yields (typically >85%) for downstream reactions. This technological advancement addresses previous challenges associated with the compound's moisture sensitivity and corrosive nature.

Recent analytical developments have also enhanced the characterization of compounds derived from 2-bromo-4-chloropyridine-3-carbonyl chloride. The application of advanced mass spectrometry techniques, particularly high-resolution LC-MS/MS, has enabled more accurate identification of degradation products and metabolites. This is particularly valuable for pharmaceutical development, where understanding the stability and metabolic fate of drug candidates is crucial.

Looking forward, the unique structural features of 2-bromo-4-chloropyridine-3-carbonyl chloride continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and covalent inhibitors, leveraging both its halogen substituents for linker attachment and its carbonyl chloride functionality for target engagement. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting its ongoing importance in medicinal chemistry.